Cas no 1226207-87-9 (3-(4-Isopropylbenzyl)isoxazol-5-amine)

• Product Name: 3-(4-Isopropylbenzyl)isoxazol-5-amine
• CAS No: 1226207-87-9
• MF: C₁₃H₁₆N₂O
• MW: 216.278943061829
• CID: 5216249
• Update Time: 2025-06-11

3-(4-Isopropylbenzyl)isoxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-Isopropylbenzyl)isoxazol-5-amine
• 3-(4-Isopropyl-benzyl)-isoxazol-5-ylamine
• 5-Isoxazolamine, 3-[[4-(1-methylethyl)phenyl]methyl]-

• Inchi： 1S/C13H16N2O/c1-9(2)11-5-3-10(4-6-11)7-12-8-13(14)16-15-12/h3-6,8-9H,7,14H2,1-2H3
• InChI Key： WWSNVGUZURIGPV-UHFFFAOYSA-N
• SMILES： O1C(=CC(CC2C=CC(=CC=2)C(C)C)=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 212
• XLogP3: 3.1
• Topological Polar Surface Area: 52

Additional information on 3-(4-Isopropylbenzyl)isoxazol-5-amine

Research Briefing on 3-(4-Isopropylbenzyl)isoxazol-5-amine (CAS: 1226207-87-9): Recent Advances and Applications

3-(4-Isopropylbenzyl)isoxazol-5-amine (CAS: 1226207-87-9) is a small-molecule compound that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The compound's unique isoxazole scaffold and isopropylbenzyl moiety make it a promising candidate for further investigation in drug discovery programs.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of more complex bioactive molecules. Its structural features suggest potential interactions with various biological targets, including enzymes and receptors involved in inflammatory and neurodegenerative pathways. Researchers have employed computational modeling and high-throughput screening to elucidate its binding affinities and mechanistic pathways, providing a foundation for its therapeutic exploitation.

One of the most significant findings is the compound's inhibitory activity against specific kinases implicated in cancer progression. In vitro assays have demonstrated its ability to modulate kinase activity at micromolar concentrations, suggesting its potential as a lead compound for oncology drug development. Additionally, its metabolic stability and pharmacokinetic properties have been evaluated in preclinical models, showing favorable absorption and distribution profiles.

Further investigations have explored the compound's utility in chemical biology as a probe for target identification and validation. By leveraging its isoxazole core, researchers have developed derivatives that can selectively label and inhibit target proteins, facilitating the study of complex biological networks. These applications underscore the versatility of 3-(4-Isopropylbenzyl)isoxazol-5-amine in both drug discovery and basic research.

In conclusion, 3-(4-Isopropylbenzyl)isoxazol-5-amine represents a promising scaffold for the development of novel therapeutics and research tools. Ongoing studies aim to optimize its pharmacological properties and expand its applications across various disease areas. The compound's unique chemical features and demonstrated biological activities position it as a valuable asset in the evolving landscape of chemical biology and medicinal chemistry.